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Compound of Interest

Compound Name: T-0509

Cat. No.: B1681855

For Immediate Reference: Essential Safety and Disposal Information

This document provides detailed procedural guidance for the safe and compliant disposal of T-
0509, identified as 1,3,5-Triphenylbenzene. The information is intended for researchers,
scientists, and drug development professionals to ensure safe handling and disposal, thereby
minimizing environmental impact and maintaining regulatory compliance. Given the limited
specific disposal information provided by manufacturers, the following procedures are based on
general best practices for non-reactive, solid aromatic hydrocarbons.

I. Chemical and Physical Properties Relevant to
Disposal

A thorough understanding of the chemical's properties is the first step in a safe disposal
process. The following table summarizes key data for T-0509 (1,3,5-Triphenylbenzene).
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Property

Value

Relevance to Disposal

Chemical Name

1,3,5-Triphenylbenzene

Ensures correct identification

and hazard assessment.

CAS Number

612-71-5

Unique identifier for tracking

and regulatory reporting.

Molecular Formula

C24H1s

Indicates it is a hydrocarbon.

White to light brown crystalline

Solid waste stream; potential

Appearance )
powder[1][2] for dust generation.
_ _ Do not dispose of down the
Insoluble in water; Soluble in ) )
. _ sanitary sewer. Indicates
Solubility toluene and other organic )
appropriate solvents for
solvents[1][2][3][4] o
decontamination.
Stable under normal o
- Low reactivity hazard under
Stability temperatures and pressures|[1]

[5]

standard laboratory conditions.

Incompatibilities

Strong oxidizing agents[5][6][7]
[8]

Must be segregated from
oxidizing agents in waste

containers.

Toxicity

Toxicological properties have

not been fully investigated[5][8]

Treat as a hazardous

substance due to lack of data.

Il. Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of T-0509.

Step 1: Hazard Assessment

» Review the Safety Data Sheet (SDS) for T-0509 (1,3,5-Triphenylbenzene). Although
toxicological data is limited, it should be handled as a hazardous chemical.[5][8]

» Note its classification as a polycyclic aromatic hydrocarbon (PAH), which may be regulated

as hazardous waste.[3][9]
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o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,
and a lab coat. If there is a risk of generating dust, a dust mask (e.g., N95) is recommended.

Step 2: Waste Collection and Segregation

o Collect waste T-0509 in a dedicated, properly labeled hazardous waste container. The
container must be made of a compatible material (e.g., amber glass or a suitable plastic) and
have a secure, tight-fitting lid.

e The waste is to be segregated as a non-halogenated organic solid.

e Crucially, do not mix T-0509 waste with incompatible materials, particularly strong oxidizing
agents.[5][6][7][8]

Step 3: Labeling of Waste Containers
o Label the waste container clearly with the words "Hazardous Waste."

e The label must include:

[e]

The full chemical name: "1,3,5-Triphenylbenzene" (do not use abbreviations).

o

The concentration and quantity of the waste.

[¢]

The date of waste generation.

[¢]

The location of origin (e.g., laboratory room number).

[e]

The name of the principal investigator.
Step 4: Storage of Waste

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the storage area is away from sources of ignition and incompatible chemicals.

Step 5: Disposal Request and Removal
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e Once the waste container is full or is ready for disposal, follow your institution's procedures
for chemical waste pickup. This typically involves submitting a request to your Environmental
Health and Safety (EHS) department.

e Do not attempt to dispose of T-0509 in the regular trash or down the drain. Its insolubility in
water makes sewer disposal inappropriate.[2][4][5]

Step 6: Decontamination of Empty Containers and Glassware

o Triple-rinse empty containers and contaminated glassware with a suitable organic solvent in
which 1,3,5-Triphenylbenzene is soluble (e.g., toluene).

o Collect the solvent rinsate as hazardous liquid waste (non-halogenated organic solvent
waste).

« After triple-rinsing, the container may be considered "empty" under RCRA regulations and
can be disposed of in the regular trash, provided the label is defaced. However, always
confirm this with your institution's EHS guidelines.

lll. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of a research
chemical like T-0509, where specific disposal instructions are limited.
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T-0509 (1,3,5-Triphenylbenzene) Disposal Workflow

Start: Have T-0509 Waste

Consult Safety Data Sheet (SDS)

)

Identify Hazards:
- Solid Aromatic Hydrocarbon
- Insoluble in Water
- Incompatible with Oxidizers
- Limited Toxicity Data

}

Wear Appropriate PPE:
- Goggles, Gloves, Lab Coat
- Dust Mask if necessary

)

Select Compatible Waste Container
(Glass or appropriate plastic)

:

Label Container:
'Hazardous Waste'
'1,3,5-Triphenylbenzene'
Date, PI, Location

:

Segregate as:
Non-Halogenated Organic Solid

)

Store in Satellite
Accumulation Area

}

Submit Disposal Request to EHS

EHS Pickup and Final Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Triphenylbenzene)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681855#t-0509-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1681855?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/technical-specifications-1-3-5-triphenylbenzene-chemists-reference-la
https://wap.guidechem.com/encyclopedia/1-3-5-triphenylbenzene-dic5747.html
https://cymitquimica.com/cas/612-71-5/
https://www.solubilityofthings.com/135-triphenylbenzene
https://m.chemicalbook.com/ProductMSDSDetailCB8748274_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8748274_EN.htm
https://www.tcichemicals.com/BE/en/sds/T0509_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB21353&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://chemsavers.com/t/1-3-5-triphenylbenzene-96-5-100g/
https://pubmed.ncbi.nlm.nih.gov/12764484/
https://pubmed.ncbi.nlm.nih.gov/12764484/
https://pubmed.ncbi.nlm.nih.gov/12764484/
https://www.benchchem.com/product/b1681855#t-0509-proper-disposal-procedures
https://www.benchchem.com/product/b1681855#t-0509-proper-disposal-procedures
https://www.benchchem.com/product/b1681855#t-0509-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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